1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C18H19FN2O2/c19-15-3-1-2-4-16(15)21-9-7-20(8-10-21)12-14-5-6-17-18(11-14)23-13-22-17/h1-6,11H,7-10,12-13H2
• InChI Key: VNNYASBHZWEYAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=CC=CC=C4F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine, also known as 2C-B-Fly, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine classes. It is a derivative of the 2C-x family of drugs and was first synthesized in 1996 by Aaron P. Monte. 2C-B-Fly is known for its hallucinogenic effects and is often used recreationally for its psychoactive properties. However, it also has potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This receptor is a G protein-coupled receptor that is coupled to the phospholipase C pathway, which leads to the activation of intracellular signaling cascades. The activation of this pathway is thought to be responsible for the hallucinogenic effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine are not well-studied, but it is believed to have similar effects to other 2C-x drugs. These effects may include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. However, more research is needed to fully understand the effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine on the body.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation is its potential for abuse and its psychoactive effects, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine. One area of interest is its potential therapeutic applications in the treatment of psychiatric disorders, particularly those that involve the 5-HT2A receptor. Another area of interest is its potential use as a tool for studying the neurobiology of perception, cognition, and consciousness. Additionally, more research is needed to fully understand the biochemical and physiological effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine on the body.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine involves a series of chemical reactions that start with the condensation of 2-fluorobenzaldehyde and 1,3-benzodioxole-5-carboxaldehyde to form 1-(2-fluorophenyl)-2-(1,3-benzodioxol-5-yl)ethanone. This intermediate is then reacted with piperazine to produce 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine, which is the final product.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor has also been implicated in the pathophysiology of various psychiatric disorders, including depression and schizophrenia. Therefore, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-fluorophenyl)piperazine may be useful in studying the role of the 5-HT2A receptor in these disorders and in the development of new treatments.